2-(4-Methyl-3-nitrophenyl)pyrimidine

• Molecular Formula: C11H9N3O2
• Molecular Weight: 215.21 g/mol
• IUPAC Name: 2-(4-methyl-3-nitrophenyl)pyrimidine
• InChI: InChI=1S/C11H9N3O2/c1-8-3-4-9(7-10(8)14(15)16)11-12-5-2-6-13-11/h2-7H,1H3
• InChI Key: SMGUWXXRFHTHSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC=CC=N2)[N+](=O)[O-]

Description

2-(4-Methyl-3-nitrophenyl)pyrimidine is a useful research compound. Its molecular formula is C11H9N3O2 and its molecular weight is 215.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a toluene (40 ml)-ethanol (40 ml) mixed solvent were added 4-methyl-3-nitrophenylboronic acid (2.66 g, 14.7 mmol), 2-bromopyrimidine (3.15 g, 19.81 mmol), tetrakis(triphenylphosphine)palladium(0) (1.01 g, 0.874 mmol) and sodium carbonate (3.93 g, 37.08 mmol), and the mixture was heated under reflux for 24 hr. The reaction mixture was cooled, diluted with ethyl acetate, washed with diluted aqueous sodium hydroxide solution and saturated brine, and dried over anhydrous magnesium sulfate. The insoluble material was filtered off, and the solution was concentrated under reduced pressure to give a solid. This was purified by silica gel column chromatography (ethyl acetate-dichloromethane) to give the title compound (1.74 g, yield 55%) as a colorless solid.